Cas no 15130-76-4 (2,6,10-Dodecatriene,1-methoxy-3,7,11-trimethyl-)

2,6,10-Dodecatriene,1-methoxy-3,7,11-trimethyl- Properties

Names and Identifiers

• 2,6,10-Dodecatriene,1-methoxy-3,7,11-trimethyl-
• (2E,6E)-1-methoxy-3,7,11-trimethyldodeca-2,6,10-triene
• Farnesyl methyl ether
• 1-Methoxy-3,7,11-trimethyl-2,6,10-dodecatriene
• 1-Methoxy-3,7,11-trimethyldodeca-2,6,10-trien
• 1-methoxy-3,7,11-trimethyldodeca-2,6,10-triene
• 1-methoxy-3,7,11-trimethyl-dodeca-2,6,10-triene
• farnesyl methyl ether, mixture of stereo isomers
• FARNESYL-METHYLETHER, STEREOISOMEREN-
• O-methyl-farnesol
• 15130-76-4
• DTXSID501035312
• Farnesol (E), methyl ether
• SCHEMBL10127135
• NSC-127926
• 2,10-Dodecatriene, 1-methoxy-3,7,11-trimethyl-
• J-008800
• NSC127926
• 2,6,10-Dodecatriene, 1-methoxy-3,7,11-trimethyl-
• (2E,6E)-1-methoxy-3,7,11-trimethyl-dodeca-2,6,10-triene
• FARNESYLMETHYLETHER
• 540-06-7
• HZDZRGKULMGCJE-NCZFFCEISA-N
• 1-Methoxy-3,7,11-trimethyldodeca-2,6,10-triene
• FARNESYL METHYL ETHER
• +Expand

• MDL： MFCD00042862
• InChIKey： HZDZRGKULMGCJE-NCZFFCEISA-N
• Inchi： InChI=1S/C16H28O/c1-14(2)8-6-9-15(3)10-7-11-16(4)12-13-17-5/h8,10,12H,6-7,9,11,13H2,1-5H3/b15-10+,16-12+
• SMILES： COC/C=C(/CC/C=C(/CC/C=C(/C)\C)\C)\C

Computed Properties

• Exact Mass: 236.21414
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 8
• Monoisotopic Mass: 236.214015512g/mol
• Heavy Atom Count: 17
• Complexity: 278
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• LogP: 5.05200
• PSA: 9.23